Cas no 1226459-30-8 (2-(ethylsulfanyl)-5-(3-nitrophenyl)-1-[3-(trifluoromethyl)phenyl]-1H-imidazole)

• Product Name: 2-(ethylsulfanyl)-5-(3-nitrophenyl)-1-[3-(trifluoromethyl)phenyl]-1H-imidazole
• CAS No: 1226459-30-8
• MF: C₁₈H₁₄F₃N₃O₂S
• MW: 393.382873058319
• CID: 5444666
• Update Time: 2025-06-07

2-(ethylsulfanyl)-5-(3-nitrophenyl)-1-[3-(trifluoromethyl)phenyl]-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2-ethylsulfanyl-5-(3-nitrophenyl)-1-[3-(trifluoromethyl)phenyl]imidazole
• 2-(ethylsulfanyl)-5-(3-nitrophenyl)-1-[3-(trifluoromethyl)phenyl]-1H-imidazole

• Inchi： 1S/C18H14F3N3O2S/c1-2-27-17-22-11-16(12-5-3-8-15(9-12)24(25)26)23(17)14-7-4-6-13(10-14)18(19,20)21/h3-11H,2H2,1H3
• InChI Key： LJEOUQIFMADGHY-UHFFFAOYSA-N
• SMILES： C1(SCC)N(C2=CC=CC(C(F)(F)F)=C2)C(C2=CC=CC([N+]([O-])=O)=C2)=CN=1

Computed Properties

• Exact Mass: 393.076
• Monoisotopic Mass: 393.076
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.9A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-(ethylsulfanyl)-5-(3-nitrophenyl)-1-[3-(trifluoromethyl)phenyl]-1H-imidazole

Professional Introduction to Compound with CAS No 1226459-30-8 and Product Name: 2-(ethylsulfanyl)-5-(3-nitrophenyl)-1-[3-(trifluoromethyl)phenyl]-1H-imidazole

The compound identified by the CAS number 1226459-30-8 and the product name 2-(ethylsulfanyl)-5-(3-nitrophenyl)-1-[3-(trifluoromethyl)phenyl]-1H-imidazole represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the imidazole class, a heterocyclic organic compound that has garnered considerable attention due to its diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of an ethylsulfanyl group, a 3-nitrophenyl moiety, and a trifluoromethyl substituent, contribute to its unique chemical properties and biological relevance.

In recent years, there has been a growing interest in imidazole derivatives as pharmacological agents. These compounds have shown promise in various therapeutic areas, including antimicrobial, antiviral, anti-inflammatory, and anticancer applications. The specific arrangement of functional groups in 2-(ethylsulfanyl)-5-(3-nitrophenyl)-1-[3-(trifluoromethyl)phenyl]-1H-imidazole suggests that it may exhibit multiple modes of action, making it a valuable candidate for further investigation.

The ethylsulfanyl group is known to influence the electronic properties of the molecule, potentially enhancing its binding affinity to biological targets. Additionally, the 3-nitrophenyl moiety can serve as a hydrogen bond acceptor, improving the compound's solubility and bioavailability. The presence of a trifluoromethyl group further modulates the metabolic stability and lipophilicity of the molecule, which are critical factors in drug design. These structural elements collectively contribute to the compound's potential as a lead compound for medicinal chemistry.

Recent studies have highlighted the importance of imidazole derivatives in addressing unmet medical needs. For instance, modifications in the imidazole core have led to the discovery of novel antimicrobial agents that exhibit enhanced efficacy against drug-resistant pathogens. The structural motif present in 2-(ethylsulfanyl)-5-(3-nitrophenyl)-1-[3-(trifluoromethyl)phenyl]-1H-imidazole aligns with these findings, suggesting that it may possess similar therapeutic benefits.

Moreover, the nitro group in the 3-nitrophenyl part of the molecule can be metabolically reduced to an amine, which may alter its pharmacological profile. This redox-active property could be exploited to develop prodrugs or compounds with dual functionality. Such versatility is highly desirable in modern drug development, where multifaceted therapeutic approaches are often more effective than single-target interventions.

The trifluoromethyl substituent is another key feature that warrants attention. This group is frequently incorporated into pharmaceuticals due to its ability to enhance binding affinity and metabolic stability. In particular, trifluoromethylation can increase lipophilicity while maintaining water solubility, making it an attractive modification for oral bioavailability. The presence of this group in 2-(ethylsulfanyl)-5-(3-nitrophenyl)-1-[3-(trifluoromethyl)phenyl]-1H-imidazole suggests that it may exhibit favorable pharmacokinetic properties.

From a synthetic perspective, this compound exemplifies the sophisticated molecular architecture achievable through modern organic synthesis techniques. The integration of multiple functional groups into a single heterocyclic core requires meticulous planning and execution. However, advances in synthetic methodologies have made such constructions more accessible than ever before. This accessibility has accelerated the discovery pipeline for novel bioactive molecules.

In conclusion, 2-(ethylsulfanyl)-5-(3-nitrophenyl)-1-[3-(trifluoromethyl)phenyl]-1H-imidazole (CAS No 1226459-30-8) represents a promising candidate for further pharmacological exploration. Its unique structural features—combining an ethylsulfanyl group, a 3-nitrophenyl moiety, and a trifluoromethyl substituent—position it as a versatile tool for medicinal chemistry research. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly critical role in addressing complex diseases and improving patient outcomes.